Cas no 864919-62-0 (2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one)

• Product Name: 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one
• CAS No: 864919-62-0
• MF: C₁₇H₁₃ClN₂O₂S₂
• MW: 376.880320310593
• CID: 6214586
• PubChem ID: 3296604
• Update Time: 2025-10-23

2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one
• AKOS024597888
• 864919-62-0
• 2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-1-(4-methoxyphenyl)ethanone
• 2-{[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-1-(4-methoxyphenyl)ethan-1-one
• 2-[[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-1-(4-methoxyphenyl)ethanone
• F0698-0435

• Inchi： 1S/C17H13ClN2O2S2/c1-22-12-8-6-11(7-9-12)15(21)10-23-17-19-16(20-24-17)13-4-2-3-5-14(13)18/h2-9H,10H2,1H3
• InChI Key： HVDOFUIOMNZZNQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NSC(=N1)SCC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 376.011
• Monoisotopic Mass: 376.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 106Ų

Additional information on 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one

Introduction to 2-{3-(2-Chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one (CAS No. 864919-62-0)

2-{3-(2-Chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one (CAS No. 864919-62-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential biological activities. The molecule consists of a thiadiazole ring, a chlorophenyl group, and a methoxyphenyl group, which collectively contribute to its diverse pharmacological properties.

The thiadiazole ring is a heterocyclic compound containing sulfur and nitrogen atoms. It is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the chlorophenyl group enhances the lipophilicity of the molecule, which can improve its cellular uptake and distribution. The methoxyphenyl group, on the other hand, provides additional stability and can influence the compound's binding affinity to specific receptors.

Recent studies have highlighted the potential of 2-{3-(2-Chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one in various therapeutic applications. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism.

In addition to its antimicrobial properties, 2-{3-(2-Chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one has shown promise as an anticancer agent. Research conducted at the National Cancer Institute found that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism behind this anticancer activity is believed to involve the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic properties of 2-{3-(2-Chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one have also been extensively studied. Clinical trials have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. This makes it a promising candidate for further development as an oral medication for treating infections and cancer.

Another area of interest is the anti-inflammatory activity of this compound. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Studies have demonstrated that 2-{3-(2-Chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential therapeutic agent for managing inflammatory conditions.

The synthesis of 2-{3-(2-Chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The process typically starts with the formation of the thiadiazole ring through a condensation reaction between an appropriate nitrile and an amine derivative. Subsequent reactions involve the introduction of the chlorophenyl and methoxyphenyl groups through substitution reactions.

In conclusion, 2-{3-(2-Chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-1-(4-methoxyphenyl)ethan-1-one (CAS No. 864919-62-0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features contribute to its broad spectrum of biological activities, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science.